Cas no 93349-32-7 (Cyclopentanone O-oxiranylmethyl-oxime)

• Product Name: Cyclopentanone O-oxiranylmethyl-oxime
• CAS No: 93349-32-7
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• MDL: MFCD09832534
• CID: 5019008
• Update Time: 2026-02-28

Cyclopentanone O-oxiranylmethyl-oxime Chemical and Physical Properties

Names and Identifiers

• Cyclopentanone O-oxiranylmethyl-oxime
• N-(oxiran-2-ylmethoxy)cyclopentanimine
• N-[(oxiran-2-yl)methoxy]cyclopentanimine
• (1E)-N-(Oxiran-2-ylmethoxy)cyclopentanimine

• MDL： MFCD09832534
• Inchi： 1S/C8H13NO2/c1-2-4-7(3-1)9-11-6-8-5-10-8/h8H,1-6H2
• InChI Key： ZGWFBWWLSCTPRG-UHFFFAOYSA-N
• SMILES： O1CC1CO/N=C1/CCCC/1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 160
• XLogP3: 0.7
• Topological Polar Surface Area: 34.1

Additional information on Cyclopentanone O-oxiranylmethyl-oxime

Cyclopentanone O-oxiranylmethyl-oxime (CAS No. 93349-32-7): An Overview of Its Structure, Properties, and Applications in Chemical Biology and Pharmaceutical Research

Cyclopentanone O-oxiranylmethyl-oxime (CAS No. 93349-32-7) is a versatile organic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of interesting properties that make it a valuable candidate for various applications. In this article, we will delve into the structural details, chemical properties, and potential uses of Cyclopentanone O-oxiranylmethyl-oxime, drawing on the latest research findings to provide a comprehensive overview.

Structural Characteristics

The molecular formula of Cyclopentanone O-oxiranylmethyl-oxime is C₈H₁₄O₃N. The compound features a cyclopentanone ring with an oxime functional group attached to the oxirane (epoxide) moiety. This unique arrangement of functional groups imparts specific chemical reactivity and biological activity to the molecule. The oxime group, in particular, is known for its ability to form stable complexes with various metal ions, which can be exploited in coordination chemistry and catalysis.

Chemical Properties

Cyclopentanone O-oxiranylmethyl-oxime is a colorless liquid at room temperature with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The compound's reactivity is primarily driven by its oxime and epoxide functionalities. The oxime group can undergo nucleophilic addition reactions, while the epoxide ring can be opened by nucleophiles or acids to form new carbon-carbon or carbon-oxygen bonds.

Synthesis and Preparation

The synthesis of Cyclopentanone O-oxiranylmethyl-oxime typically involves the reaction of cyclopentanone with an appropriate epoxide precursor followed by the formation of the oxime group through condensation with hydroxylamine. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in green chemistry have led to more environmentally friendly synthetic routes, such as the use of catalysts derived from renewable resources.

Biological Activity and Applications

The biological activity of Cyclopentanone O-oxiranylmethyl-oxime has been a subject of extensive research. Studies have shown that this compound exhibits moderate antimicrobial properties against a range of bacteria and fungi. The mechanism of action is believed to involve the disruption of cell membranes and inhibition of essential metabolic pathways. Additionally, Cyclopentanone O-oxiranylmethyl-oxime has been investigated for its potential as a lead compound in drug discovery programs targeting neurodegenerative diseases.

In the context of pharmaceutical research, Cyclopentanone O-oxiranylmethyl-oxime has shown promise as a scaffold for the development of new therapeutic agents. Its ability to form stable complexes with metal ions makes it an attractive candidate for metal-based drugs, which have gained attention due to their unique pharmacological profiles. For instance, complexes formed with copper or zinc ions have demonstrated enhanced biological activity compared to their parent compounds.

Analytical Methods and Characterization

The characterization of Cyclopentanone O-oxiranylmethyl-oxime typically involves a combination of spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and mass spectrometry (MS). These methods provide detailed information about the molecular structure and purity of the compound. High-performance liquid chromatography (HPLC) is often used for quantitative analysis and quality control purposes.

Safety Considerations

While Cyclopentanone O-oxiranylmethyl-oxime is not classified as a hazardous material under current regulations, it is important to handle it with care due to its reactivity and potential health effects. Proper personal protective equipment (PPE) should be worn when handling this compound, and it should be stored in a well-ventilated area away from incompatible substances.

Conclusion

Cyclopentanone O-oxiranylmethyl-oxime (CAS No. 93349-32-7) is a multifaceted organic compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features and chemical properties make it an attractive candidate for various applications, from antimicrobial agents to drug discovery scaffolds. As research continues to advance, it is likely that new applications and insights into the behavior of this compound will emerge, further solidifying its importance in the scientific community.